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Compound of Interest

Compound Name: 2,6-Dihydroxybenzaldehyde

Cat. No.: B146741

This guide provides immediate and essential safety protocols for laboratory professionals
handling 2,6-Dihydroxybenzaldehyde. Adherence to these procedures is critical for ensuring
personal safety and proper disposal.

Hazard Summary

2,6-Dihydroxybenzaldehyde is considered hazardous. It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] It may also be harmful if swallowed.[3]
Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Protocol

To ensure safety, the following personal protective equipment must be worn at all times when
handling 2,6-Dihydroxybenzaldehyde.
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards. A
face shield is recommended if

there is a splash hazard.[1][3]

Protects against serious eye

irritation from dust or splashes.

[1]

Skin Protection

Chemical-resistant gloves
(e.g., disposable nitrile) and a
fully buttoned lab coat must be
worn.[1] Always inspect gloves

before use.

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

A NIOSH-approved respirator
is required if engineering
controls are insufficient or

when dusts are generated.[1]

Protects against respiratory
tract irritation from inhaling
dust.[1][2]

General Hygiene

Wear closed-toe shoes and
long pants.[1] Wash hands
thoroughly after handling the
chemical.[1][3] Ensure safety
showers and eyewash stations

are readily accessible.[1]

Standard laboratory practice to

minimize exposure.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk and ensuring

environmental compliance.

Handling and Storage:

¢ Ventilation: Always handle 2,6-Dihydroxybenzaldehyde in a well-ventilated area or use a

chemical fume hood to minimize inhalation of dust.[1]

o Preventing Exposure: Avoid all direct contact with skin and eyes.[1][4] Do not breathe in the

dust.[3] Prevent the formation of dust and aerosols during handling.[1]
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o Storage Conditions: Store the compound in a tightly closed container in a dry, cool, and well-
ventilated place.[1][2][5] Some suppliers recommend storage at 2°C - 8°C, while others
specify room temperature under an inert atmosphere.[6]

e Incompatibilities: Keep away from strong oxidizing agents and strong bases.[1][3]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1]

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing. If irritation occurs, get medical attention.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult or irritation persists, seek
medical attention.[1][2]

¢ Ingestion: If swallowed, rinse the mouth with water and consult a physician.[1] Do not eat,
drink, or smoke when using this product.[3]

Spill Management:

o Evacuate the area immediately.

o Wear the appropriate PPE as described above.

e Avoid generating dust.[1]

o Carefully sweep or vacuum the spilled solid material.

e Place the collected material into a suitable, closed container for disposal.[1]
e Thoroughly clean the spill area.

Disposal Plan:

o All waste, including contaminated PPE and spilled material, must be handled as hazardous
waste.
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o Dispose of contents and the container to an approved waste disposal plant in accordance
with all local, state, and federal regulations.[2][3][7]

Chemical and Physical Properties

The following table summarizes key quantitative data for 2,6-Dihydroxybenzaldehyde.

Property Value Source(s)

CAS Number 387-46-2 [6][8]

Molecular Formula C7HeOs3 [31[61[8]

Molecular Weight 138.12 g/mol [31[6][8]
White to light yellow crystalline

Appearance [4115]
powder.

Melting Point 133-138°C/154 °C [3][6]

Boiling Point 220 - 228 °C @ 22 mmHg [3]

Purity >97% / 98% [8]
Room Temperature or 2°C -

Storage Temperature goC [6][8]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 2,6-
Dihydroxybenzaldehyde, from initial preparation to final disposal.
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1. Preparation Phase
Work Area Prep
(Ventilated, Clean)

Don Required PPE
(Gloves, Goggles, Lab Coat)

Gather Materials
(Chemical, Glassware, Tools)

2. Handling Phase

Weigh Chemical
(Avoid Dust Generation)

Execute Experiment
(In Fume Hood)

3. Post-Handling Phase

Decontaminate Tools
& Glassware

Clean Work Area

Doff & Segregate PPE

4. Disposal Phase

Place Waste in
Labeled Container

Dispose via Approved
Waste Stream

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for 2,6-
Dihydroxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146741#personal-protective-equipment-for-handling-
2-6-dihydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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